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Compound of Interest

Compound Name: 5-Chloro-2-propoxybenzaldehyde

Cat. No.: B1275873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, synthesis, and potential applications of 5-Chloro-2-propoxybenzaldehyde (CAS

No. 27590-75-6). This valuable chemical intermediate serves as a crucial building block in the

fields of medicinal chemistry, organic synthesis, and materials science.

Commercial Availability and Suppliers
5-Chloro-2-propoxybenzaldehyde is readily available from a number of commercial chemical

suppliers. These companies offer various grades and quantities of the compound, suitable for

research and development purposes. Researchers are advised to request a Certificate of

Analysis (CoA) from their chosen supplier to obtain lot-specific data.
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Supplier Catalog Number Purity
Additional
Information

Matrix Scientific 028557 Inquire

Hazard: Irritant. Safety

Data Sheet (SDS)

available for

download.[1]

Rieke Metals NV00356 97% (by GC)
Safety Data Sheet

(SDS) available.[2]

BLD Pharm BD140047 Inquire

Spectroscopic data

(NMR, HPLC, LC-MS,

UPLC) may be

available upon

request.[3]

Reagentia R002U6F Inquire
Available in various

quantities.[4]

Physicochemical Properties
Below is a summary of the key physicochemical properties of 5-Chloro-2-
propoxybenzaldehyde. Experimental values should be confirmed with lot-specific data from

the supplier's Certificate of Analysis.

Property Value Source

CAS Number 27590-75-6 [1][2]

Molecular Formula C₁₀H₁₁ClO₂ [1]

Molecular Weight 198.65 g/mol [1]

Density (Predicted) 1.183 g/cm³ [5]

Purity Typically ≥97% [2]

Synthesis Protocol: Williamson Ether Synthesis
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The most common and efficient method for the preparation of 5-Chloro-2-
propoxybenzaldehyde is the Williamson ether synthesis. This reaction involves the O-

alkylation of 5-chloro-2-hydroxybenzaldehyde with a suitable propylating agent, such as 1-

bromopropane or 1-iodopropane, in the presence of a base.

Experimental Protocol
Materials:

5-chloro-2-hydroxybenzaldehyde

1-Bromopropane (or 1-iodopropane)

Potassium carbonate (K₂CO₃), anhydrous

Acetone (or Dimethylformamide - DMF), anhydrous

Dichloromethane (CH₂Cl₂)

Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating plate

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:
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Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 5-chloro-2-hydroxybenzaldehyde (1.0 equivalent), anhydrous potassium

carbonate (1.5-2.0 equivalents), and anhydrous acetone or DMF.

Addition of Alkylating Agent: While stirring the mixture, add 1-bromopropane (1.1-1.2

equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain it at this temperature for 4-12

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid

potassium carbonate and wash it with a small amount of acetone. Concentrate the filtrate

under reduced pressure using a rotary evaporator to remove the solvent.

Extraction: Dissolve the resulting residue in dichloromethane. Transfer the organic solution to

a separatory funnel and wash it sequentially with a saturated aqueous solution of sodium

bicarbonate and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off

the drying agent and remove the solvent from the filtrate by rotary evaporation to yield the

crude product.

Purification: The crude 5-Chloro-2-propoxybenzaldehyde can be purified by column

chromatography on silica gel or by distillation under reduced pressure to obtain the final

product.

Applications in Research and Drug Discovery
Substituted benzaldehydes, such as 5-Chloro-2-propoxybenzaldehyde, are versatile building

blocks in organic synthesis, particularly in the development of novel pharmaceutical

compounds and functional materials.

Role as a Synthetic Intermediate
The aldehyde functional group is highly reactive and can participate in a wide range of

chemical transformations, including:
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Reductive amination: To form substituted benzylamines.

Wittig reaction: To create substituted styrenes.

Aldol condensation: To form α,β-unsaturated aldehydes or ketones.

Knoevenagel condensation: To synthesize various substituted alkenes.

Oxidation: To produce the corresponding benzoic acid derivative.

Reduction: To yield the corresponding benzyl alcohol.

These transformations allow for the introduction of the 5-chloro-2-propoxybenzoyl moiety into

more complex molecular architectures.

Potential in Medicinal Chemistry
The chlorinated aromatic scaffold is a common feature in many biologically active molecules.

The presence of the chlorine atom can influence the compound's lipophilicity, metabolic

stability, and binding affinity to biological targets. Benzaldehyde derivatives have been

investigated for a range of therapeutic applications, including anticancer, antimicrobial, and

anti-inflammatory activities.[6] Specifically, chloro-containing molecules are prevalent in FDA-

approved drugs and are a subject of ongoing research in drug discovery.[7] For instance,

benzimidazole derivatives synthesized from substituted benzaldehydes have shown potential

as inhibitors for Alzheimer's disease.[8] Furthermore, benzoxazole derivatives containing a 5-

chloro substituent have been explored as potential anticancer agents.[9]

Visualizing the Synthetic Pathway and Logic
Williamson Ether Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 5-Chloro-2-
propoxybenzaldehyde via the Williamson ether synthesis.
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Start: 5-chloro-2-hydroxybenzaldehyde

Add Base (e.g., K₂CO₃) and Solvent (e.g., Acetone)

Formation of Phenoxide Intermediate

Add Alkylating Agent (e.g., 1-Bromopropane)

Nucleophilic Attack (SN2 Reaction)

Formation of 5-Chloro-2-propoxybenzaldehyde

Work-up and Purification

Final Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Chloro-2-propoxybenzaldehyde.
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Signaling Pathway of Benzaldehyde Derivatives in
Cancer
This diagram depicts a generalized signaling pathway that can be influenced by biologically

active benzaldehyde derivatives, leading to anticancer effects.

Cancer Cell

Benzaldehyde Derivative

Target Protein / Receptor

Signal Transduction Cascade

Inhibition of Pro-survival Pathways (e.g., NF-κB, PI3K/Akt) Activation of Pro-apoptotic Pathways (e.g., Caspases)

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Caption: Potential anticancer signaling pathway of benzaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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